molecular formula C12H12FNO2 B8734678 Methyl 2-(5-fluoro-2-methyl-1H-indol-1-yl)acetate CAS No. 646515-44-8

Methyl 2-(5-fluoro-2-methyl-1H-indol-1-yl)acetate

Cat. No.: B8734678
CAS No.: 646515-44-8
M. Wt: 221.23 g/mol
InChI Key: ZWOQVYJFIIITRV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 2-(5-fluoro-2-methyl-1H-indol-1-yl)acetate is a useful research compound. Its molecular formula is C12H12FNO2 and its molecular weight is 221.23 g/mol. The purity is usually 95%.
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Properties

CAS No.

646515-44-8

Molecular Formula

C12H12FNO2

Molecular Weight

221.23 g/mol

IUPAC Name

methyl 2-(5-fluoro-2-methylindol-1-yl)acetate

InChI

InChI=1S/C12H12FNO2/c1-8-5-9-6-10(13)3-4-11(9)14(8)7-12(15)16-2/h3-6H,7H2,1-2H3

InChI Key

ZWOQVYJFIIITRV-UHFFFAOYSA-N

Canonical SMILES

CC1=CC2=C(N1CC(=O)OC)C=CC(=C2)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 5-fluoro-2-methylindole (2.4 g), cesium carbonate (16.6 g) and methyl bromoacetate (5.4 ml) in acetone 240 ml was stirred and heated under reflux for 16 h. The solvent was removed, water and ethyl acetate were added and the organic phase separated. The aqueous phase was re-extraced with ethyl acetate and the combined organic solution dried and concentrated to a solid. Purification by flash chromaography using dichloromethane:ethylacetate gave the subtitle compound as a solid (2.9 g)
Quantity
2.4 g
Type
reactant
Reaction Step One
Name
cesium carbonate
Quantity
16.6 g
Type
reactant
Reaction Step One
Quantity
5.4 mL
Type
reactant
Reaction Step One
Quantity
240 mL
Type
solvent
Reaction Step One

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